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Cat. No.: B1575146

Get Quote

Introduction & Scientific Context
Midkine (MDK) is a 13-kDa heparin-binding growth factor overexpressed in numerous

malignancies (e.g., glioblastoma, melanoma, and carcinomas of the breast, lung, and colon)

but restricted in normal adult tissues, making it a highly attractive[1]. The Midkine (114-122)
fragment (amino acid sequence: AQCQETIRV) is a well-characterized, HLA-A*02:01-restricted

nonamer [2]. Measuring the functional activity of this specific peptide is critical for

immunomonitoring during cancer vaccine trials and for the development of adoptive T-cell

therapies, where MDK serves as a [3].

The Self-Validating Assay Triad (Causality & Logic)
To establish the true functional immunogenicity of Midkine (114-122), researchers cannot rely

on a single readout. A self-validating system of three distinct bioassays is required to map the

complete biological causality from physical binding to terminal effector function:

Physical MHC Anchoring (T2 Stabilization Assay): Proves that AQCQETIRV can physically

bind to and stabilize the HLA-A*02:01 receptor. Without this structural foundation,

downstream T-cell recognition is impossible.
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TCR Recognition & Activation (IFN-γ ELISPOT): Proves that the Peptide-MHC complex

successfully engages the T-Cell Receptor (TCR) of CD8+ T cells, triggering the intracellular

signaling cascade that results in pro-inflammatory cytokine secretion.

Effector Function (Flow Cytometry Cytotoxicity Assay): Proves that the activated T cells

possess the ultimate functional capacity to lyse MDK-expressing, HLA-A2+ tumor cells via

perforin/granzyme pathways.
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Mechanism of Midkine (114-122) processing, HLA-A*02:01 presentation, and CD8+ T-cell

activation.

Experimental Protocols
Protocol 1: T2 Cell HLA-A*02:01 Stabilization Assay
Rationale: T2 cells are TAP-deficient (Transporter associated with Antigen Processing). Their

surface HLA-A2 molecules are unstable and rapidly degrade unless stabilized by an

exogenous high-affinity peptide. By measuring surface HLA-A2 density, we directly quantify the

physical binding affinity of the Midkine (114-122) peptide.

Step-by-Step Methodology:

Cell Preparation: Harvest T2 cells during the logarithmic growth phase. Wash twice in serum-

free AIM-V medium to remove background proteins.

Peptide Pulsing: Resuspend T2 cells at
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cells/mL in AIM-V medium supplemented with 3 µg/mL human β2-microglobulin (to facilitate
MHC class I folding).

Incubation: Aliquot 100 µL of cell suspension per well in a 96-well U-bottom plate. Add

Midkine (114-122) peptide at serial dilutions (0.1, 1, 10, and 100 µg/mL). Use an irrelevant

HLA-A2 peptide as a negative control, and a known high-affinity peptide (e.g., CMV pp65) as

a positive control. Incubate for 16 hours at 37°C, 5% CO2.

Staining: Wash cells with cold FACS buffer (PBS + 2% FBS). Stain with FITC-conjugated

anti-human HLA-A2 antibody (Clone BB7.2) for 30 minutes at 4°C in the dark.

Acquisition: Analyze via flow cytometry. Calculate the Fluorescence Index (FI) = (Mean

Fluorescence Intensity [MFI] of peptide-pulsed cells / MFI of unpulsed cells) - 1.

Protocol 2: IFN-γ ELISPOT for Midkine-Specific T Cells
Rationale: ELISPOT provides single-cell resolution of functional T-cell activation. It is highly

sensitive, capable of detecting 1 antigen-specific T cell in 100,000 PBMCs, making it the gold

standard for validating that the AQCQETIRV peptide is naturally immunogenic.

Step-by-Step Methodology:

Plate Coating: Coat a PVDF-backed 96-well microplate with anti-human IFN-γ capture

antibody (15 µg/mL) overnight at 4°C.

Blocking: Wash the plate with PBS and block with RPMI-1640 containing 10% Human AB

serum for 2 hours at room temperature to prevent non-specific binding.

Co-Culture: Plate

HLA-A*02:01+ PBMCs (or expanded CD8+ T cells) per well. Add Midkine (114-122) peptide
at a final concentration of 10 µg/mL. Incubate for 20-24 hours at 37°C, 5% CO2.

Detection: Discard cells, wash thoroughly with PBS-Tween 20 (0.05%). Add biotinylated anti-

human IFN-γ detection antibody for 2 hours.

Development: Add Streptavidin-HRP for 1 hour, followed by AEC (3-amino-9-ethylcarbazole)

substrate until distinct red spots emerge (typically 10-20 minutes). Stop the reaction by
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rinsing with distilled water.

Analysis: Count Spot Forming Units (SFU) using an automated ELISPOT reader.

1. Coat Plate with
Anti-IFN-γ Capture Ab

2. Co-culture PBMCs &
Midkine (114-122) Peptide

3. Incubate 18-24h
(Cytokine Secretion)

4. Wash & Add
Biotinylated Detection Ab

5. Add Streptavidin-HRP
& AEC Substrate

6. Analyze Spot
Forming Units (SFU)
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Step-by-step workflow for the Midkine (114-122) specific IFN-γ ELISPOT functional bioassay.

Protocol 3: Flow Cytometry-Based Cytotoxicity Assay
(CFSE/7-AAD)
Rationale: This assay replaces hazardous Chromium-51 release methods. CFSE stably labels

target cells, while 7-AAD penetrates only the compromised membranes of killed cells. This

allows precise quantification of [4] by Midkine-specific CD8+ T cells.

Step-by-Step Methodology:

Target Cell Labeling: Resuspend MDK+/HLA-A*02:01+ target cells (e.g., MDK-transfected

MDA-MB-231 cells) in PBS. Add CFSE to a final concentration of 2.5 µM. Incubate for 10

minutes at 37°C. Quench with cold FBS and wash three times.

Co-Culture Setup: Plate

CFSE-labeled target cells per well in a 96-well V-bottom plate.

Effector Addition: Add Midkine (114-122)-primed CD8+ T cells (Effectors) at varying

Effector:Target (E:T) ratios (e.g., 5:1, 10:1, 20:1, 40:1). Include "Target alone" wells for

spontaneous death baseline.

Incubation: Centrifuge the plate briefly (100 x g, 1 min) to promote cell-to-cell contact.

Incubate for 4-6 hours at 37°C.

Viability Staining: Add 7-AAD (5 µL per well) 15 minutes prior to flow cytometry acquisition.

Calculation: % Specific Lysis =[(% CFSE+/7-AAD+ cells in co-culture) - (% CFSE+/7-AAD+

cells in Target alone)] /[100 - (% CFSE+/7-AAD+ cells in Target alone)] × 100.

Data Presentation & Expected Outcomes
Table 1: Interpretation of T2 Stabilization (Binding Affinity)
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Peptide
Concentration

Expected MFI
Fluorescence Index
(FI)

Affinity
Classification

Unpulsed
(Background)

~50 0.0 N/A

1 µg/mL ~125 1.5 Moderate Binding

10 µg/mL ~250 4.0 High Binding

100 µg/mL ~350 6.0
Saturated High

Binding

(Note: FI > 1.5 is generally considered positive for HLA-A2 stabilization).

Table 2: Representative ELISPOT Quantitative Analysis

Condition Cell Input Average SFU / Well
Result
Interpretation

| Media Only (Negative) |

| < 5 | Valid baseline | | Irrelevant Peptide |

| < 10 | No cross-reactivity | | Midkine (114-122) |

| 150 - 300 | Strong antigen-specific T-cell response | | PHA (Positive Control)|

| > 1000 (Confluent) | Valid cell viability/function |

Table 3: Cytotoxicity Specific Lysis Profile
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Effector : Target Ratio
Target Cell Viability
(CFSE+/7-AAD-)

Specific Lysis (%)

Target Alone (0:1) 95% 0% (Spontaneous)

5 : 1 80% ~15.7%

10 : 1 65% ~31.5%

20 : 1 45% ~52.6%

| 40 : 1 | 25% | ~73.6% |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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